Cas no 941899-52-1 (4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide)

• Product Name: 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide
• CAS No: 941899-52-1
• MF: C₂₅H₂₂F₃NO₃
• MW: 441.442297458649
• CID: 6575458
• Update Time: 2025-08-04

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide
• Benzamide, 4-[[(2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy]methyl]-N-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C25H22F3NO3/c1-24(2)14-18-6-5-9-21(22(18)32-24)31-15-16-10-12-17(13-11-16)23(30)29-20-8-4-3-7-19(20)25(26,27)28/h3-13H,14-15H2,1-2H3,(H,29,30)
• InChI Key： MQMRCUZJWYCECW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 482.4±45.0 °C(Predicted)
• pka: 12.66±0.70(Predicted)

Additional information on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide

Recent Advances in the Study of 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide (CAS: 941899-52-1)

The compound 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide (CAS: 941899-52-1) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This benzamide derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and biological activities against various disease targets.

Structural analysis reveals that this compound combines a benzofuran moiety with a trifluoromethyl-substituted benzamide group, creating a distinctive molecular architecture. The presence of the 2,2-dimethyl-2,3-dihydro-1-benzofuran core contributes to enhanced metabolic stability, while the trifluoromethyl group improves membrane permeability and target binding affinity. These characteristics make it particularly interesting for drug development programs targeting protein-protein interactions and enzyme modulation.

Recent pharmacological evaluations have demonstrated that 941899-52-1 exhibits potent inhibitory activity against several kinase targets, with particular efficacy observed in cancer cell line studies. In vitro assays using human tumor cell models showed significant growth inhibition at nanomolar concentrations, suggesting potential applications in oncology therapeutics. The compound's selectivity profile appears favorable when compared to similar benzamide derivatives, with reduced off-target effects observed in comprehensive kinase panel screenings.

Metabolism and pharmacokinetic studies published in the last year have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The molecule demonstrates good oral bioavailability in preclinical models, with plasma concentrations reaching therapeutic levels within 2 hours post-administration. The presence of the dihydrobenzofuran ring system appears to confer resistance to first-pass metabolism, contributing to its favorable pharmacokinetic profile.

Current research efforts are exploring structure-activity relationships (SAR) around the 941899-52-1 scaffold, with several analogs showing improved potency and selectivity. Recent patent filings indicate growing commercial interest in this chemical series, particularly for applications in targeted cancer therapies and inflammatory diseases. The compound's ability to modulate specific signaling pathways while maintaining a clean safety profile in animal models has positioned it as a lead candidate for further development.

Ongoing clinical investigations are expected to provide critical data on the translational potential of this compound. Preliminary results from IND-enabling studies suggest that 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(trifluoromethyl)phenylbenzamide may offer advantages over existing therapies in terms of both efficacy and tolerability. The research community anticipates that forthcoming publications will shed more light on its molecular targets and potential therapeutic indications.